2-(4-ethyl-3-nitrobenzylidene)-1-benzothiophen-3(2H)-one

• IUPAC Name: (2E)-2-[(4-ethyl-3-nitrophenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C17H13NO3S/c1-2-12-8-7-11(9-14(12)18(20)21)10-16-17(19)13-5-3-4-6-15(13)22-16/h3-10H,2H2,1H3/b16-10+
• InChI Key: LRWJTLNXFRZXOW-MHWRWJLKSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C=C2C(=O)C3=CC=CC=C3S2)[N+](=O)[O-]
• Isomeric SMILES: CCC1=C(C=C(C=C1)/C=C/2\C(=O)C3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C17H13NO3S
• Molecular Weight: 311.4 g/mol

Description

2-(4-ethyl-3-nitrobenzylidene)-1-benzothiophen-3(2H)-one is a chemical compound that likely belongs to the category of benzothiophenes, which are sulfur-containing heterocyclic compounds. These compounds are of interest due to their potential applications in materials science, pharmaceuticals, and as intermediates in organic synthesis. The specific molecule mentioned combines structural elements of benzothiophene and benzylidene motifs, suggesting a complex chemistry that includes aromaticity, potential for electron delocalization, and functional group reactivity.

Synthesis Analysis

The synthesis of related compounds often involves the condensation reactions, where key functional groups are introduced to form the desired scaffold. For example, a synthesis route for ethyl 2-(4-nitrophenyl)-3,4-disubstituted thiophene-5-carboxylates involves the condensation of ethyl 4-nitrobenzylthioacetate with dicarbonyl compounds, suggesting a potential pathway for the synthesis of our target molecule through similar strategies (Rangnekar & Mavlankar, 1991).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, provides insights into the arrangement of atoms within the molecule and the geometry of its framework. Compounds with similar structural motifs have been studied to reveal their crystal packing and hydrogen bonding patterns, which are critical for understanding the stability and reactivity of the molecule. For instance, studies on related benzothiophene derivatives highlight the role of hydrogen bonding in crystal structure stability (Yeong et al., 2018).